3-(benzyloxy)-N-(3-chloro-2-methylphenyl)isoxazole-5-carboxamide

• IUPAC Name: N-(3-chloro-2-methylphenyl)-3-phenylmethoxy-1,2-oxazole-5-carboxamide
• InChI: InChI=1S/C18H15ClN2O3/c1-12-14(19)8-5-9-15(12)20-18(22)16-10-17(21-24-16)23-11-13-6-3-2-4-7-13/h2-10H,11H2,1H3,(H,20,22)
• InChI Key: PJVYHCFBJZJVBC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1Cl)NC(=O)C2=CC(=NO2)OCC3=CC=CC=C3
• Molecular Formula: C18H15ClN2O3
• Molecular Weight: 342.8 g/mol
• CAS No.: 1421445-86-4

Description

3-(benzyloxy)-N-(3-chloro-2-methylphenyl)isoxazole-5-carboxamide is a useful research compound. Its molecular formula is C18H15ClN2O3 and its molecular weight is 342.78. The purity is usually 95%.
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Scientific Research Applications

Synthetic Approaches and Chemical Properties

• Synthetic Utilities of o-Phenylenediamines : This review highlights the synthetic methodologies for constructing benzimidazoles, quinoxalines, and benzo(1,5)diazepines from o-phenylenediamines and various electrophilic reagents, underscoring the versatility of these chemical scaffolds in synthesizing a wide range of heterocyclic compounds with potential pharmacological activities (Ibrahim, 2011).

Pharmacological and Biological Applications

• Benzene-1,3,5-tricarboxamide in Supramolecular Chemistry : The review discusses the importance of benzene-1,3,5-tricarboxamides (BTAs) in various scientific fields due to their simple structure, accessibility, and ability to self-assemble into one-dimensional, nanometer-sized rod-like structures. These properties make BTAs valuable for applications in nanotechnology, polymer processing, and biomedical fields (Cantekin, de Greef, & Palmans, 2012).

Applications in Material Science and Environmental Science

• Functionalized Quinazolines and Pyrimidines for Optoelectronic Materials : This review emphasizes the role of quinazoline and pyrimidine derivatives in the development of novel optoelectronic materials. The incorporation of these heterocycles into π-extended conjugated systems is highlighted for their value in creating materials for organic light-emitting diodes (OLEDs), photoelectric conversion elements, and image sensors, showcasing the broad applicability of such compounds in advanced material science (Lipunova, Nosova, Charushin, & Chupakhin, 2018).